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Compound of Interest

Compound Name: Ac-rC Phosphoramidite

Cat. No.: B15600215 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of Ac-rC
Phosphoramidite, a key reagent in oligonucleotide synthesis. Adherence to these protocols is

essential for ensuring laboratory safety, maintaining reagent integrity, and achieving successful

experimental outcomes. This document outlines personal protective equipment (PPE),

procedural guidelines for handling and reconstitution, and plans for storage and disposal.

Immediate Safety and Handling
Ac-rC Phosphoramidite is a moisture-sensitive and reactive compound that requires careful

handling in a controlled laboratory environment. The primary hazards are related to its reactivity

and the potential for inhalation of the powder or contact with skin and eyes.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure when handling Ac-rC
Phosphoramidite.[1] All PPE should be inspected prior to use.
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PPE Category Item Specifications

Eye/Face Protection Safety Goggles/Glasses

Must be tested and approved

under government standards

such as NIOSH (US) or EN

166 (EU).[1]

Face Shield
Recommended when there is

a splash hazard.[1]

Skin Protection Gloves
Chemical-impermeable gloves

(e.g., nitrile) are required.[1]

Laboratory Coat
A standard laboratory coat

must be worn at all times.[1]

Respiratory Protection NIOSH-approved Respirator

Required if ventilation is

inadequate or if dust is

generated. An N95 or P1 type

dust mask is suitable.[1]

Chemical and Physical Properties
A summary of the key properties of Ac-rC Phosphoramidite is provided below. This

information is critical for safe handling and for ensuring the reagent's stability.
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Property Value

Molecular Formula C₄₇H₆₄N₅O₉PSi

Molecular Weight 902.1 g/mol

Appearance White to pale yellow powder

Purity (HPLC) ≥98.0%

Purity (³¹P NMR) ≥98.0%

Solubility Soluble in anhydrous acetonitrile.

Storage Temperature -20°C.[1]

Moisture Sensitivity

Highly sensitive to moisture; hydrolysis can

occur, rendering the reagent inactive for

synthesis.[2]

Operational Plan: Handling, Reconstitution, and
Storage
Proper handling and storage are critical to maintain the integrity of Ac-rC Phosphoramidite
and to ensure the safety of laboratory personnel.

General Handling Precautions
Work in a well-ventilated area, preferably in a fume hood.[1]

Avoid contact with skin and eyes.[1]

Prevent the formation and inhalation of dust and aerosols.[1]

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly after handling the compound.[1]

Phosphoramidites are sensitive to moisture and should be handled under anhydrous and

inert conditions (e.g., under argon or dry nitrogen).[2]
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Reconstitution Protocol for Oligonucleotide Synthesis
This protocol provides a step-by-step guide for the reconstitution of Ac-rC Phosphoramidite
for use in an automated oligonucleotide synthesizer.

Materials:

Ac-rC Phosphoramidite

Anhydrous acetonitrile (ACN), synthesis grade (<30 ppm water)

Syringe and needle

Septum-sealed vial compatible with the synthesizer

Inert gas (argon or dry nitrogen)

Activated molecular sieves (3 Å)

Procedure:

Equilibration: Before opening, allow the vial of Ac-rC Phosphoramidite to warm to room

temperature for at least 30-60 minutes. This prevents condensation of atmospheric moisture

onto the cold solid.[2]

Inert Atmosphere: Conduct all subsequent steps under a dry, inert atmosphere (e.g., in a

glove box or under a gentle stream of argon).

Solvent Preparation: Use only anhydrous acetonitrile. For enhanced dryness, consider pre-

treating the solvent with activated molecular sieves for at least 24 hours before use.

Dissolution:

Carefully open the vial of Ac-rC Phosphoramidite.

Using a syringe, add the required volume of anhydrous acetonitrile to the vial to achieve

the desired concentration. A common concentration for oligonucleotide synthesis is 0.067
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M. For example, to prepare a 0.067 M solution from a 100 µmol vial, add 1.50 mL of

anhydrous acetonitrile.

Gently swirl the vial to ensure complete dissolution. Do not vortex.

Moisture Scavenging: Add a small amount of activated molecular sieves to the bottom of the

vial containing the dissolved phosphoramidite to scavenge any residual moisture.[2]

Transfer: If necessary, transfer the solution to the synthesizer-compatible vial using a syringe

under an inert atmosphere.

Storage of Solution: Tightly seal the vial and store it in a freezer at -20°C under an inert

atmosphere.[2] It is recommended to use the solution as soon as possible and to avoid

repeated warming and cooling cycles.

Storage of Solid and Dissolved Ac-rC Phosphoramidite
Solid: Store the solid phosphoramidite in a tightly sealed vial at -20°C in a freezer.[1][2] The

vial should contain an inert atmosphere.

Solution: Store the dissolved phosphoramidite in anhydrous acetonitrile in a tightly sealed,

septum-capped vial at -20°C.[2] The presence of molecular sieves is recommended.

Experimental Workflow for Safe Handling of Ac-rC
Phosphoramidite
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Preparation Handling and Reconstitution (under inert atmosphere)

Use and Storage

Disposal

Don Personal Protective Equipment (PPE)

Allow Ac-rC Phosphoramidite vial to reach room temperature

Prepare anhydrous acetonitrile and inert gas supply

Open vial and add anhydrous acetonitrile

Gently swirl to dissolve

Add molecular sieves

Transfer solution to synthesizer vial

Load vial onto oligonucleotide synthesizer Store solution at -20°C under inert atmosphere

Collect all waste in a labeled, sealed hazardous waste container

Rinse empty containers; collect first rinse as hazardous waste

Arrange for disposal by a licensed company

Click to download full resolution via product page

Caption: Workflow for the safe handling of Ac-rC Phosphoramidite.
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Disposal Plan
Proper disposal of Ac-rC Phosphoramidite and any contaminated materials is essential for

environmental safety and regulatory compliance.

Waste Collection: All surplus and non-recyclable solutions, as well as solid waste

contaminated with Ac-rC Phosphoramidite, must be collected in a clearly labeled, sealed,

and chemically compatible container for hazardous waste.[1]

Empty Containers: Empty vials that contained Ac-rC Phosphoramidite should be triple

rinsed with a suitable solvent (e.g., acetonitrile). The first rinse must be collected and

disposed of as hazardous chemical waste. Subsequent rinses can be managed according to

institutional guidelines.

Deactivation: While specific deactivation protocols are not widely published, it is a best

practice to consult with your institution's Environmental Health and Safety (EHS) department

for guidance on quenching or neutralizing reactive chemical waste before disposal.

Final Disposal: The collected hazardous waste must be disposed of through a licensed and

certified hazardous waste disposal company.[1] Do not dispose of Ac-rC Phosphoramidite
or its solutions down the drain or in the regular trash.[1]

Always adhere to your institution's specific chemical hygiene plan and waste disposal

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15600215#personal-protective-equipment-for-
handling-ac-rc-phosphoramidite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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